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Compound of Interest

Compound Name: Chlorodiisopropylsilane

CAS No.: 2227-29-4

Cat. No.: B1588518

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorodiisopropylsilane, with the CAS number 2227-29-4, is a versatile organosilicon

compound widely utilized in organic synthesis and materials science.[1][2] Its chemical formula

is C₆H₁₅ClSi, and it is also known by its synonym, Diisopropylchlorosilane.[1][3] This colorless

liquid is particularly valued for its role as a protecting group for alcohols, a reagent in

hydrosilylation reactions, and a key component in stereoselective synthesis, making it a

valuable tool for researchers in drug development and complex molecule synthesis.[2] The

steric bulk provided by the two isopropyl groups offers enhanced selectivity in many chemical

transformations.[2]

Chemical and Physical Properties
A summary of the key quantitative data for Chlorodiisopropylsilane is presented in the table

below for easy reference and comparison.
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Property Value Reference

CAS Number 2227-29-4 [1][2][4]

Molecular Formula C₆H₁₅ClSi [1][3]

Molecular Weight 150.72 g/mol [1][4]

Appearance Colorless liquid [1][2]

Density 0.883 g/mL at 25 °C [1][2][4]

Boiling Point
58 - 60 °C at 50 mmHg; 143

°C (lit.)
[1][2]

Refractive Index n20/D 1.429 (lit.) [1][2][4]

Flash Point 38 °C (100.4 °F) - closed cup [2][4]

Purity ≥ 97% (GC) [1]

Solubility

Generally soluble in organic

solvents; reacts with water,

alcohols, and ammonia.

[3][5]

Safety Information
Chlorodiisopropylsilane is a flammable and corrosive liquid that requires careful handling.[4]

[6][7] It is classified as a Flammable Liquid, Category 3, and Skin Corrosion, Category 1B.[4]

The compound is sensitive to moisture and will react with water, liberating toxic gas.[2][8]

Hazard Statements:

H226: Flammable liquid and vapor.[4][9]

H314: Causes severe skin burns and eye damage.[4][9]

H290: May be corrosive to metals.[6]

Precautionary Measures:

Handle under an inert atmosphere and protect from moisture.[8]
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Keep away from heat, sparks, and open flames.[6][7]

Wear protective gloves, clothing, eye, and face protection.[6][7]

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

attention.[7]

Store in a cool, well-ventilated place.[7]

Key Applications and Experimental Protocols
Chlorodiisopropylsilane is a valuable reagent in several key synthetic transformations,

including the protection of alcohols, hydrosilylation of alkenes, and the diastereoselective

reduction of β-hydroxy ketones.

Protection of Alcohols
The diisopropylsilyl group serves as a robust protecting group for alcohols, offering stability

under a range of reaction conditions. The protection reaction typically proceeds via a

nucleophilic substitution at the silicon atom.

Reactants

Products

Alcohol (R-OH)

Diisopropylsilyl Ether
(R-O-SiH(i-Pr)₂)

Silylation

Chlorodiisopropylsilane
(i-Pr)₂SiHCl

Base (e.g., Imidazole, Pyridine) Base HydrochlorideHCl Scavenger

Click to download full resolution via product page

General workflow for the protection of alcohols.
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Experimental Protocol: General Procedure for the Silylation of a Primary Alcohol

To a solution of the primary alcohol (1.0 equivalent) in anhydrous dichloromethane (DCM)

under an inert atmosphere (e.g., argon or nitrogen), add a suitable base such as imidazole

(1.5 equivalents) or pyridine (1.2 equivalents).

Cool the mixture to 0 °C in an ice bath.

Slowly add Chlorodiisopropylsilane (1.1 equivalents) dropwise to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by the addition of a saturated aqueous solution of

sodium bicarbonate.

Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter the solution and concentrate the filtrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

diisopropylsilyl ether.

Hydrosilylation Reactions
Hydrosilylation involves the addition of a Si-H bond across a double or triple bond.

Chlorodiisopropylsilane can be used in intramolecular hydrosilylations, which are particularly

useful for the synthesis of cyclic compounds.
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Silylation with
Chlorodiisopropylsilane

Diisopropylsilyl Ether Intermediate

Intramolecular Hydrosilylation
(e.g., with Karstedt's catalyst)

Cyclic Silyl Ether

Oxidation
(e.g., Tamao-Fleming oxidation)
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Reactants

β-Hydroxy Ketone

Silylation of
-OH group

Chlorodiisopropylsilane

Silyl Ether Intermediate Intramolecular
Hydride Transfer anti-1,3-Diol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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